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Oglemilast stock solution preparation in DMSO

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Oglemilast

CAS No.: 778576-62-8

Cat. No.: S537990

Oglemilast Data Summary

Property Value |/ Description Source
CAS Number 778576-62-8 [1]1[2] [3]
Molecular Formula C20H13CI2F2N30s5S [1]1[2] [4]
Molecular Weight 516.30 g/mol [1]1[2] [3]
Purity >98% - 99.97% [1]1[2] [5]
Appearance Light yellow to khaki solid powder [1] [2]
Solubility in DMSO ~4 mg/mL (~7.75 mM) [1]1[2] [3]

Protocol: Oglemilast Stock Solution Preparation in
DMSO

This protocol outlines the procedure for preparing a 10 mM Oglemilast stock solution in DMSO, based on

supplier-recommended practices [1] [2].
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Materials and Equipment

e Compound: Oglemilast (GRC 3886) powder

¢ Solvent: Anhydrous DMSO (freshly opened is recommended [1])

¢ Equipment: Analytical balance, ultrasonic cleaner (or bath), vortex mixer, Class A volumetric flasks or
microtubes

Calculation and Weighing

e To prepare 1 mL of a 10 mM stock solution:
o Mass required = (Desired volume in L) x (Desired concentration in M) x (Molecular weight in
g/mol)
o Mass = 0.001 L x 0.01 mol/L x 516.30 g/mol = 5.163 mg
e Accurately weigh out 5.16 mg of Oglemilast powder and transfer it to a 1 mL volumetric flask or a
sterile microtube.

Dissolution

¢ Add 1 mL of anhydrous DMSO directly to the container with the weighed powder.

¢ Vortex the mixture vigorously for 1-2 minutes to ensure the powder is fully suspended and wet.

e Sonicate the solution for 5-10 minutes. Sonication, using either a bath or probe, is explicitly
recommended to aid dissolution [2] [3].

¢ Visually inspect the solution. It should be clear and may have a light yellow color. If any undissolved
particles remain, continue sonication in short bursts until the solution is clear.

Aliquoting and Storage

e Once fully dissolved, immediately aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 pL) to minimize freeze-thaw cycles and contact with atmospheric moisture.

¢ Store the aliquots at -20°C for short-term use (approximately one month) or at -80°C for long-term
storage (six months to one year) [1] [2].

e Clearly label all containers with the compound name, concentration, date of preparation, and your
initials.

Critical Experimental Considerations
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e Hygroscopic DMSO: Hygroscopic DMSO can absorb water from the atmosphere, which may affect
the solubility of Oglemilast and lead to compound precipitation or degradation over time. Always use
a freshly opened bottle of high-quality, anhydrous DMSO for stock solution preparation and keep it
tightly sealed [1].

¢ Solubility Limit: The typical solubility of Oglemilast in DMSO is reported to be approximately 4
mg/mL (~7.75 mM). Attempting to prepare a stock solution at or near this saturation point (e.g., 10
mM) increases the risk of precipitation, especially if the DMSO is not perfectly anhydrous. If
precipitation is observed, gently warm the solution to 25-37°C and vortex to re-dissolve.

¢ For Research Use Only: This product is intended for research purposes only and is not for human or
veterinary use [1] [2].

e Stability: While the powder is stable at ambient temperature for short periods during shipping, the
stock solution in DMSO is less stable. Adhere to the recommended storage conditions and avoid
repeated freeze-thaw cycles to maintain stability.

Workflow for Stock Solution Preparation and Use

The following diagram summarizes the entire process from preparation to application in cell-based assays,

highlighting key quality control checkpoints.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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